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Compound of Interest

Compound Name: Tricyclopentylphosphine

Cat. No.: B1587364 Get Quote

This guide is intended for researchers, scientists, and drug development professionals working

with tricyclopentylphosphine. It provides essential safety information, troubleshooting

procedures, and answers to frequently asked questions regarding its pyrophoric nature.

Frequently Asked Questions (FAQs)
Q1: What is tricyclopentylphosphine and why is it considered pyrophoric?

A1: Tricyclopentylphosphine (TCP) is an organophosphorus compound with the chemical

formula C₁₅H₂₇P.[1][2] It is classified as a pyrophoric liquid, which means it can ignite

spontaneously upon contact with air.[1][3] This reactivity is due to the electron-rich phosphorus

atom being highly susceptible to oxidation.

Q2: What are the primary hazards associated with tricyclopentylphosphine?

A2: The main hazards of tricyclopentylphosphine are:

Pyrophoricity: Catches fire spontaneously when exposed to air.[1][3]

Corrosivity: Causes severe skin burns and eye damage.[1][3]

Reactivity with Water: Reacts with water, which can increase the risk of ignition.

Q3: What personal protective equipment (PPE) is mandatory when working with

tricyclopentylphosphine?
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A3: The following PPE must be worn when handling tricyclopentylphosphine:

A flame-resistant lab coat (e.g., Nomex).[4]

Chemical-resistant gloves (e.g., nitrile or neoprene).

Chemical safety goggles and a face shield. It is also recommended to work in a fume hood

with the sash positioned as low as possible.

Q4: How should tricyclopentylphosphine be stored?

A4: Tricyclopentylphosphine must be stored under an inert atmosphere, such as nitrogen or

argon, to prevent contact with air. The container should be tightly sealed and kept in a cool, dry,

and well-ventilated area, away from heat, sparks, and open flames.[3][5][6]

Q5: What type of fire extinguisher should be available when working with

tricyclopentylphosphine?

A5: A Class D dry powder fire extinguisher is recommended for fires involving pyrophoric

materials like tricyclopentylphosphine. Water or carbon dioxide extinguishers should not be

used as they can exacerbate the situation. A container of sand or powdered lime (calcium

oxide) should also be kept nearby to smother small fires.

Troubleshooting Guides
Scenario 1: A small fire ignites at the tip of the needle during transfer.

Q: What should I do immediately?

A: Stay calm. If it is safe to do so, withdraw the needle from the reaction vessel and

extinguish the flame by dipping the needle tip into a container of sand or powdered lime. If

the fire persists or spreads, activate the fire alarm, evacuate the area, and call for

emergency assistance.

Scenario 2: The Sure/Seal™ bottle septum appears compromised.

Q: How can I tell if the septum is no longer providing an inert atmosphere?
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A: If you notice any discoloration, charring, or smoke emanating from the septum, it is a

sign that the seal is compromised and air is reacting with the reagent.

Q: What should I do if I suspect a compromised septum?

A: Do not attempt to use the reagent. Place the bottle in a secondary container, such as a

metal can filled with sand, and move it to a safe, isolated location within a fume hood.

Contact your institution's Environmental Health and Safety (EHS) office immediately for

guidance on disposal.

Scenario 3: A small spill of tricyclopentylphosphine occurs in the fume hood.

Q: What is the correct procedure for cleaning up a small spill?

A:

Ensure you are wearing appropriate PPE.

Cover the spill with a non-combustible absorbent material like powdered lime (calcium

oxide) or dry sand to smother any potential fire.

Once the material is fully absorbed and any reaction has ceased, carefully collect the

mixture using non-sparking tools and place it in a designated, labeled waste container.

The waste should then be quenched using the protocol for residual

tricyclopentylphosphine before being disposed of as hazardous waste.

For larger spills, evacuate the area and call for emergency assistance.

Quantitative Safety Data
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Property Value Source

Chemical Formula C₁₅H₂₇P [1][2]

Molecular Weight 238.35 g/mol [1][2]

Hazard Statements

H250: Catches fire

spontaneously if exposed to

air. H314: Causes severe skin

burns and eye damage.

[3]

Storage Class
4.2: Pyrophoric and self-

heating hazardous materials.

Flash Point 210 °C (410 °F) - closed cup [7]

Density 0.986 g/mL at 20 °C [2]

Experimental Protocols
Protocol 1: Safe Transfer of Tricyclopentylphosphine
Using a Syringe
Objective: To safely transfer a specific volume of tricyclopentylphosphine from a Sure/Seal™

bottle to a reaction vessel under an inert atmosphere.

Methodology:

Preparation:

Ensure the reaction vessel is oven-dried, cooled under vacuum, and placed under an inert

atmosphere (nitrogen or argon).

Purge a clean, dry syringe and needle with inert gas at least three times.

Ensure a container of sand or powdered lime and a Class D fire extinguisher are readily

accessible.

Transfer:
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Puncture the septum of the tricyclopentylphosphine Sure/Seal™ bottle with the inert

gas-purged needle.

Withdraw the desired volume of the liquid. It is advisable to withdraw a small amount of

the inert gas from the headspace of the bottle into the syringe to act as a buffer.

Withdraw the needle from the bottle.

Insert the needle into the reaction vessel's septum and slowly dispense the

tricyclopentylphosphine.

Remove the needle from the reaction vessel.

Syringe Rinsing:

Immediately rinse the syringe and needle by drawing up an inert, high-boiling solvent (e.g.,

hexane or toluene) and dispensing it into a separate flask containing an alcohol for

quenching.

Repeat the rinsing process at least three times. The rinsate should be treated as

hazardous waste.

Protocol 2: Quenching of Residual
Tricyclopentylphosphine
Objective: To safely neutralize small amounts of residual tricyclopentylphosphine in

glassware or as waste.

Methodology:

Preparation:

Perform the quenching procedure in a fume hood.

Place the flask containing the residual tricyclopentylphosphine in an ice-water bath to

control the reaction temperature.

Ensure the flask is under a gentle stream of an inert gas.
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Quenching Steps:

Dilute the residual tricyclopentylphosphine with an inert, anhydrous solvent such as

heptane or toluene.

Slowly, and with stirring, add a less reactive alcohol such as isopropanol dropwise.[8] Be

prepared for gas evolution and a potential exotherm.

Once the initial vigorous reaction subsides, continue adding isopropanol until no further

reaction is observed.

To ensure complete quenching, slowly add a more reactive alcohol like methanol.

Finally, very slowly add water dropwise to neutralize any remaining reactive species.

Allow the mixture to warm to room temperature and stir for at least one hour.

Disposal:

Neutralize the resulting solution with a weak acid (e.g., citric acid) before disposing of it as

hazardous waste according to your institution's guidelines.[8]
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Tricyclopentylphosphine Spill Response
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Caption: Workflow for responding to a tricyclopentylphosphine spill.
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Tricyclopentylphosphine Quenching Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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